1-(2-Ethoxy-6-fluorophenyl)ethanamine

• IUPAC Name: 1-(2-ethoxy-6-fluorophenyl)ethanamine
• InChI: InChI=1S/C10H14FNO/c1-3-13-9-6-4-5-8(11)10(9)7(2)12/h4-7H,3,12H2,1-2H3
• InChI Key: WSXUFDWFIFVRGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC=C1)F)C(C)N
• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• CAS RN: 1019554-45-0

Description

1-(2-Ethoxy-6-fluorophenyl)ethanamine, also known as 6-Fluoro-2-ethoxyphenethylamine (6-FA), is a psychoactive drug that belongs to the amphetamine class of compounds. It is a derivative of phenethylamine and is structurally similar to other amphetamines such as MDMA and amphetamine. The compound is known for its stimulant properties and has been the subject of scientific research due to its potential use as a research tool.

Scientific Research Applications

Synthesis and Structural Characterization

A series of novel compounds, including amides and ureas derived from fluoro-ethanamine structures, have been synthesized and characterized for their structural properties. These compounds exhibit significant antimicrobial and antifungal activities, demonstrating their potential in medicinal chemistry for developing new therapeutic agents (Pejchal et al., 2015). Additionally, the synthesis of aprepitant, a potent NK(1) receptor antagonist, highlights the use of fluoro-ethanamine derivatives in the efficient production of clinically relevant drugs (Brands et al., 2003).

Antimicrobial and Antifungal Activity

Compounds derived from fluoro-ethanamine structures have been shown to possess antibacterial and antifungal properties, potentially offering a new avenue for the treatment of infectious diseases. These findings underscore the importance of such compounds in the development of new antimicrobial agents (Pejchal et al., 2015).

Bioimaging and Sensory Applications

The synthesis of Schiff bases using fluoro-ethanamine derivatives has led to the creation of probes for bioimaging and sensory applications. These compounds exhibit excellent selectivity and sensitivity for detecting metal ions, such as zinc, showcasing their potential in environmental monitoring and medical diagnostics (Bhanja et al., 2015).

Enzyme Inhibition

Novel fluoro-ethanamine derivatives have been studied for their enzyme inhibition activity, particularly targeting acetylcholinesterase and butyrylcholinesterase. These findings highlight the potential therapeutic applications of these compounds in treating diseases associated with enzyme dysfunction (Pejchal et al., 2011).

Neurochemical Pharmacology

Research into the neurochemical pharmacology of substituted N-benzylphenethylamines, which are structurally related to fluoro-ethanamine derivatives, suggests high potency agonist activity at 5-HT2A receptors. These findings provide insights into the biochemical pharmacology of potentially hallucinogenic compounds, with implications for understanding their effects on the central nervous system (Eshleman et al., 2018).